Cas no 1314967-30-0 (2-methyl-2-sulfopropanoic acid)

• Product name: 2-methyl-2-sulfopropanoic acid
• CAS No: 1314967-30-0
• MF: C₄H₇ClO₄S
• MW: 186.613979578018
• CID: 5158847
• PubChem ID: 55279799

2-methyl-2-sulfopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chlorosulfonyl)-2-methylpropanoic acid
• 2-(Chlorosulfonyl)-2-methylpropanoicacid
• 2-methyl-2-sulfopropanoic acid

• Inchi： 1S/C4H7ClO4S/c1-4(2,3(6)7)10(5,8)9/h1-2H3,(H,6,7)
• InChI Key： FNNGHRAPSQGMDI-UHFFFAOYSA-N
• SMILES： ClS(C(C(=O)O)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 0.6
• Topological Polar Surface Area: 79.8

Additional information on 2-methyl-2-sulfopropanoic acid

2-Methyl-2-sulfopropanoic Acid (CAS 1314967-30-0): Properties, Applications, and Market Insights

2-Methyl-2-sulfopropanoic acid (CAS 1314967-30-0) is a specialized sulfonic acid derivative with growing industrial relevance. This compound, also referred to as 2-sulfomethylpropanoic acid, features a unique molecular structure combining a carboxyl group and a sulfonyl moiety on a branched carbon chain. Its chemical formula C4H8O4S and molecular weight of 152.17 g/mol make it a versatile intermediate in organic synthesis.

The physicochemical properties of 2-methyl-2-sulfopropanoic acid include high water solubility due to its polar functional groups, with typical appearance as a white crystalline powder. Its pKa values (approximately 2.1 for the sulfonic acid group and 4.3 for the carboxylic acid) enable dual acid functionality, making it valuable for pH adjustment in specialized formulations. Recent studies highlight its thermal stability up to 200°C, expanding potential high-temperature applications.

In industrial applications, 2-methyl-2-sulfopropanoic acid CAS 1314967-30-0 serves as a key component in biodegradable chelating agents, addressing environmental concerns about persistent synthetic chelators. The compound's ability to form stable complexes with metal ions while maintaining eco-friendly characteristics aligns with the global shift toward green chemistry solutions. Manufacturers are increasingly adopting this material as an alternative to traditional phosphonates in water treatment formulations.

The pharmaceutical applications of 2-sulfomethylpropanoic acid have gained attention in drug development. Its structural features enable incorporation into prodrug systems, particularly for enhancing solubility of active pharmaceutical ingredients (APIs). Research indicates potential as a building block for sulfonamide-based therapeutics, with several patents filed for its use in targeted drug delivery systems.

Recent market analysis shows growing demand for 2-methyl-2-sulfopropanoic acid in the personal care industry, where it functions as a mild yet effective pH adjuster in skincare formulations. Its compatibility with sensitive skin and biodegradability profile make it preferable to conventional acidulants. Cosmetic chemists value its dual functionality as both an acidity regulator and chelating agent in anti-aging serums and cleansers.

In polymer chemistry, CAS 1314967-30-0 demonstrates utility as a sulfonation agent for modifying resin properties. The compound's ability to introduce sulfonic acid groups enhances hydrophilicity and ion-exchange capacity in specialty polymers. Emerging applications include its use in proton exchange membranes for fuel cell technologies, where researchers are optimizing its performance characteristics.

Synthetic methodologies for 2-methyl-2-sulfopropanoic acid production have evolved significantly. Modern processes employ catalytic oxidation of corresponding thioethers, achieving yields exceeding 85% with reduced environmental impact. Continuous flow chemistry approaches are being implemented to improve production efficiency, reflecting the compound's transition from laboratory-scale to industrial-scale manufacturing.

Analytical characterization of 2-sulfomethylpropanoic acid typically involves HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. Quality control specifications for industrial-grade material generally require ≥98% purity, with strict limits on residual solvents and heavy metals. These standards ensure consistent performance across diverse applications.

The global market for 2-methyl-2-sulfopropanoic acid (CAS 1314967-30-0) is projected to grow at 6.8% CAGR through 2030, driven by expanding applications in green formulations and specialty chemicals. Asia-Pacific currently dominates production, with Europe leading in research and development activities. Price trends indicate moderate stability, with technical-grade material trading at $45-65/kg depending on purity and order volume.

Regulatory status of 2-methyl-2-sulfopropanoic acid remains favorable in major markets, with listings in REACH and TSCA inventories. Its classification as non-hazardous under GHS criteria facilitates international trade. However, manufacturers should monitor evolving regulations concerning sulfonic acid derivatives in specific applications.

Storage and handling recommendations for CAS 1314967-30-0 emphasize protection from moisture absorption, with ideal conditions in sealed containers at ambient temperature. The compound demonstrates good shelf stability when properly stored, with typical expiration periods of 24 months from production date. Standard laboratory safety protocols suffice for routine handling.

Future research directions for 2-methyl-2-sulfopropanoic acid focus on expanding its utility in sustainable technologies. Investigations include its potential as a catalyst in organic transformations and as a component in next-generation battery electrolytes. The compound's structural versatility continues to inspire innovation across multiple scientific disciplines.

For researchers and industrial users seeking high-purity 2-sulfomethylpropanoic acid, verification of CAS 1314967-30-0 authenticity through analytical certificates is recommended. Reputable suppliers provide comprehensive technical data sheets and can customize physical forms (powder, solution) to meet specific application requirements.